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Value Assessment of Leniolisib for APDS

A 2024 study using a Multi-Criteria Decision Analysis (MCDA) framework provides a comprehensive value

assessment of leniolisib compared to the Standard of Care (SoC) for Activated Phosphoinositide 3-Kinase

Delta Syndrome (APDS) in Spain [1].

The table below summarizes the quantitative scores from expert evaluation, where leniolisib was compared

to SoC on a scale from -5 (much worse) to +5 (much better) [1].

Mean Score (+ Standard

Criterion o
Deviation)
Efficacy/Effectiveness +3.9 (£ 0.4)
Safety/Tolerability +25(x1.4)
Patient-Perceived Health/Patient-Reported Outcomes +2.1(x1.1)
(PROSs)
Other Medical Costs +1.4 (£ 1.3)
Non-Medical Costs +0.8 (£ 1.4)
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The MCDA also scored leniolisib on non-comparative criteria, evaluating its standalone value. It received
high scores for the Type of Therapeutic Benefit (mean score of 4.4 out of 5) as the first disease-modifying

treatment for APDS, and for the Quality of Evidence (mean score of 4.1 out of 5) supporting its use [1].

Mechanism of Action and Therapeutic Rationale

Understanding the value of leniolisib requires insight into its mechanism, which precisely targets the

underlying cause of APDS.

e Disease Pathology: APDS is caused by gain-of-function variants in genes (PIK3CD or PIK3R1) that
lead to hyperactivation of the PI3Kd (phosphoinositide 3-kinase delta) pathway [2] [3]. This
constitutive signaling disrupts immune cell development and function, leading to both
immunodeficiency and immune dysregulation [3].

¢ Drug Mechanism: Leniolisib is an oral, selective PI3Kd inhibitor. It works by inhibiting the overactive
PI3Kd protein, helping to restore signaling homeostasis in the immune system [4] [3]. This
mechanism addresses the root cause of APDS, unlike standard care which only manages symptoms

[1] [3].

The diagram below illustrates how leniolisib corrects the dysfunctional PI3K§ pathway in APDS.

APDS: PIK3CD/PIK3R1 Mutation

PI3Kd Hyperactivation Leniolisib (PI3Kd Inhibitor)

Inhibits

Immune Dysregulation & Deficiency Normalized PI3Kd Signaling

Improved Immune Parameters
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Key Clinical Trial Data and Methodology

The value assessment and regulatory approvals for leniolisib are supported by clinical evidence, primarily

from a Phase 3 trial.

e Trial Design: The key evidence comes from Study 2201 (NCT02435173), Part 2, a phase 3, triple-
blind, 12-week, randomized controlled trial (RCT) [5] [4].

o Participants: 31 people aged 12 years and older with a genetically confirmed APDS diagnosis
[5] [4].

o Intervention & Comparator: Patients were randomized 2:1 to receive either leniolisib (70 mg
twice daily) or a placebo, both in addition to their existing symptomatic treatments [5].

o Primary Endpoints: The trial used surrogate endpoints to measure restoration of immune
function: 1) the change from baseline in the proportion of naive B cells, and 2) the change from
baseline in lymph node size [5] [4].

¢ Findings: The trial met both primary endpoints. Compared to placebo, the leniolisib group showed a
statistically significant increase in naive B cells and a reduction in lymphadenopathy (swollen lymph
nodes) [5] [4]. The safety profile was considered favorable, with headache, sinusitis, and atopic
dermatitis being the most common adverse events [4].

Economic and Clinical Context

The value of leniolisib is also framed by the significant burden of APDS and limitations of existing

freatments.

e High Disease Burden: APDS is a progressive, lifelong condition that leads to recurrent infections,
irreversible organ damage (like bronchiectasis), increased risk of lymphoma, and reduced life
expectancy [5]. This results in high use of healthcare resources and a substantial negative impact on
the quality of life for patients and their families [1] [5].

¢ Limitations of Standard of Care: Before leniolisib, there were no licensed treatments for APDS.
Management involved supportive care such as antibiotics, immunoglobulin replacement therapy
(IRT), and immunosuppressants, which only address symptoms and not the underlying cause [5] [3].
Hematopoietic stem cell transplantation is a potential curative option but carries high risks and is not
suitable for all patients [1] [5].

¢ Potential for Cost Savings: While a formal cost-utility analysis is not available, the MCDA experts
scored leniolisib positively for its potential to reduce "Other Medical Costs" [1]. This suggests that by
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effectively treating the root cause, leniolisib may reduce long-term healthcare utilization, such as
hospitalizations and management of complications [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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